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Compound of Interest

Compound Name: (4-Nitro-benzyl)-phosphonic acid

Cat. No.: B075597 Get Quote

An In-depth Technical Guide to (4-Nitro-benzyl)-phosphonic acid

Introduction
(4-Nitro-benzyl)-phosphonic acid is an organophosphorus compound belonging to the

broader class of arylphosphonic acids. These compounds are notable for the versatile

properties of the phosphonic acid group (-PO₃H₂), which serves as a structural analog to the

phosphate moiety found in many biological systems.[1] This characteristic has led to the

development of phosphonic acid-based compounds with a wide range of bioactive properties,

including their use as enzyme inhibitors.[1] In materials science, arylphosphonic acids are

extensively utilized as linkers in the formation of metal-organic frameworks (MOFs) and for the

functionalization of metal oxide surfaces due to their strong binding affinity.[1] This guide

provides a comprehensive overview of the chemical and physical properties, synthesis, and

characterization of (4-Nitro-benzyl)-phosphonic acid for researchers, scientists, and drug

development professionals.

Chemical and Physical Properties
The fundamental properties of (4-Nitro-benzyl)-phosphonic acid are summarized in the

tables below.
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Property Value

Chemical Formula C₇H₈NO₅P[2][3]

Molecular Weight 217.12 g/mol [2][4][5]

IUPAC Name (4-nitrophenyl)methylphosphonic acid[4]

CAS Number 1205-62-5[2][5]

Synonyms
p-Nitrobenzylphosphonic acid, [(4-

Nitrophenyl)methyl]phosphonic acid[5]

Physical Data
Property Value

Physical Form Solid[5]

Melting Point 222-228 °C[5]

Spectroscopic Data
Technique Characteristic Signals

¹H NMR

Aromatic protons typically appear as a complex

set of multiplets in the downfield region (δ 7.5-

8.5 ppm).[1]

³¹P NMR

A specific chemical shift characteristic of the

phosphonic acid group, offering a wide chemical

shift range that minimizes signal overlap.[1]

IR Spectroscopy

The P=O stretching vibration gives a strong,

characteristic band between 1250 and 1150

cm⁻¹. The P-OH bonds result in broad

absorption due to O-H stretching in the 3000-

2500 cm⁻¹ region. The nitro group is identified

by two strong stretching vibrations.[1]

Experimental Protocols

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.guidechem.com/msds/1205-62-5.html
https://pubchemlite.lcsb.uni.lu/e/compound/5180708
https://www.guidechem.com/msds/1205-62-5.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Nitro-benzyl_-phosphonic-acid
https://www.sigmaaldrich.com/CA/en/product/aldrich/754439
https://pubchem.ncbi.nlm.nih.gov/compound/4-Nitro-benzyl_-phosphonic-acid
https://www.guidechem.com/msds/1205-62-5.html
https://www.sigmaaldrich.com/CA/en/product/aldrich/754439
https://www.sigmaaldrich.com/CA/en/product/aldrich/754439
https://www.sigmaaldrich.com/CA/en/product/aldrich/754439
https://www.sigmaaldrich.com/CA/en/product/aldrich/754439
https://www.benchchem.com/product/b075597
https://www.benchchem.com/product/b075597
https://www.benchchem.com/product/b075597
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075597?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The synthesis of (4-Nitro-benzyl)-phosphonic acid is typically achieved in a two-step

process. The first step involves the formation of a phosphonate ester intermediate, diethyl (4-

nitrobenzyl)phosphonate, via the Michaelis-Arbuzov reaction. The second step is the hydrolysis

of this ester to the final phosphonic acid.

Synthesis of Diethyl (4-nitrobenzyl)phosphonate via
Michaelis-Arbuzov Reaction
The Michaelis-Arbuzov reaction is a cornerstone in the formation of carbon-phosphorus bonds

and involves the reaction of a trialkyl phosphite with an alkyl halide.[1][6]

Materials:

4-Nitrobenzyl bromide

Triethyl phosphite

Anhydrous toluene (solvent)

Nitrogen or Argon gas for inert atmosphere

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 4-

nitrobenzyl bromide in anhydrous toluene under an inert atmosphere.

Add triethyl phosphite to the solution. The reaction involves the nucleophilic attack of the

phosphorus atom on the electrophilic benzylic carbon of the 4-nitrobenzyl bromide, forming a

phosphonium salt intermediate.[1][6]

Heat the reaction mixture to reflux (typically between 120-160°C) for several hours.[7] The

displaced bromide anion then reacts via an Sɴ2 reaction on one of the ethyl carbons of the

phosphonium salt, displacing the oxygen atom to give the desired diethyl (4-

nitrobenzyl)phosphonate and ethyl bromide.[6]

Monitor the reaction progress using Thin Layer Chromatography (TLC).
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Once the reaction is complete, cool the mixture to room temperature.

Remove the solvent under reduced pressure.

Purify the crude product by vacuum distillation or column chromatography on silica gel to

obtain pure diethyl (4-nitrobenzyl)phosphonate.

Hydrolysis of Diethyl (4-nitrobenzyl)phosphonate
The conversion of the phosphonate ester to the phosphonic acid is most commonly achieved

under strong acidic conditions.[1]

Materials:

Diethyl (4-nitrobenzyl)phosphonate

Concentrated hydrochloric acid (35-37%)[8]

Toluene

Procedure:

In a round-bottom flask, add diethyl (4-nitrobenzyl)phosphonate to a sufficient volume of

concentrated hydrochloric acid.

Heat the mixture to reflux for 1 to 12 hours.[8]

After the reaction is complete (monitored by TLC or NMR), cool the solution to room

temperature.

Remove the excess hydrochloric acid and water by distillation under reduced pressure.

To remove the last traces of water, add toluene and perform an azeotropic distillation.[8]

The resulting solid is (4-Nitro-benzyl)-phosphonic acid, which can be further dried in a

desiccator over P₂O₅ if necessary.[8]
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The following diagrams illustrate the synthesis workflow for (4-Nitro-benzyl)-phosphonic acid
and the general applications of arylphosphonic acids.

Step 1: Michaelis-Arbuzov Reaction

Step 2: Acid Hydrolysis

4-Nitrobenzyl Bromide

Reflux in Toluene

Triethyl Phosphite

Diethyl (4-nitrobenzyl)phosphonate

Diethyl (4-nitrobenzyl)phosphonate

Reflux

Conc. HCl

(4-Nitro-benzyl)-phosphonic acid

Click to download full resolution via product page

Caption: Synthesis workflow for (4-Nitro-benzyl)-phosphonic acid.
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Materials Science Drug Development
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Caption: General applications of arylphosphonic acids.

Applications in Research and Development
Arylphosphonic acids, including (4-Nitro-benzyl)-phosphonic acid, are valuable compounds

in several areas of research.

Materials Science: The phosphonic acid group has a strong affinity for metal oxides, making

these compounds ideal for modifying surfaces.[1] They are also widely used as organic

linkers to connect metal ions, forming coordination polymers or Metal-Organic Frameworks

(MOFs) which have applications in gas storage, catalysis, and luminescence.[1]

Drug Development: The phosphonic acid moiety is a structural analog of the phosphate

group.[1] This allows phosphonic acid-containing molecules to act as mimics of naturally

occurring phosphates, leading to their use in the development of enzyme inhibitors,

antiretroviral drugs, and antibiotics.[1][9][10]

Safety Information
(4-Nitro-benzyl)-phosphonic acid is classified as harmful if swallowed (Acute Toxicity 4,

Oral).[2][4][5] Standard laboratory safety precautions, including the use of personal protective

equipment such as gloves, safety glasses, and a lab coat, should be followed when handling
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this compound. Work should be conducted in a well-ventilated area or a fume hood. In case of

ingestion, medical attention should be sought immediately.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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